methyldithiocarbamic acid

• CAS No.: 144-54-7
• Product Name: methyldithiocarbamic acid
• Molecular Formula: C2H5NS2
• Molecular Weight: 107.2 g/mol
• IUPAC Name: methylcarbamodithioic acid
• Standard InChI: InChI=1S/C2H5NS2/c1-3-2(4)5/h1H3,(H2,3,4,5)
• Standard InChIKey: HYVVJDQGXFXBRZ-UHFFFAOYSA-N
• Isomeric SMILES: CN=C(S)S
• SMILES: CNC(=S)S
• Canonical SMILES: CNC(=S)S
• Description: Metam is a member of the class of dithiocarbamic acids that is dithiocarbamic acid in which a hydrogen attached to the amino group has been replaced by a methyl group. It is used (most widely as the corresponding sodium salt, metam-sodium) as an agricultural pesticide, mainly as a broad spectrum soil fumigant for the control of weeds, nematodes, soil-borne insects and fungi. It has a role as a profungicide, a proherbicide, a proinsecticide and a pronematicide. It is an organosulfur insecticide and a member of dithiocarbamic acids. It is a conjugate acid of a metam(1-).; Methylcarbamodithioic acid K salt, also known as monopotassium methyldithiocarbamate or C2H4NS2. k, belongs to the class of organic compounds known as organosulfur compounds. These are organic compounds containing a carbon-sulfur bond. Methylcarbamodithioic acid K salt is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methylcarbamodithioic acid K salt is primarily located in the cytoplasm.
• Related CAS: 137-41-7 (mono-potassium salt); 137-42-8 (hydrochloride salt); 39680-90-5 (ammonium salt); 6734-80-1 (mono-hydrochloride salt.dihydrate)
• Synonyms: carbathione; iron methyldithiocarbamate; magnesium (2:1) methyldithiocarbamate; metam sodium; metham sodium; methyldithiocarbamate; methyldithiocarbamate, ammonium salt; methyldithiocarbamic acid sodium salt; monopotassium methyldithiocarbamate; monosodium methyldithiocarbamate dihydrate; Nematin; sodium methyldithiocarbamate; Vapam
• PubChem Compound: 3001858
• Last Modified: Nov 11 2021